Cas no 173469-30-2 (4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 173469-30-2
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 111599
• PubChem ID: 23084318
• Update Time: 2025-04-18

4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylic acid tert-butyl ester
• 1-Piperidinecarboxylicacid, 4-hydroxy-4-(1H-imidazol-5-yl)-, 1,1-dimethylethyl ester
• 4‐HYDROXY‐4‐(1H‐IMIDAZOL‐4‐YL)PIPERIDINE‐1‐CARBOXYLIC ACID TERT‐BUTYLESTER
• tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate
• tert-butyl 4-hydroxy-4-(1H-imidazol-4-yl)piperidine-1-carboxylate
• tert-Butyl 4-hydroxy-4-(1H-imidazol-4-yl)-piperidine-1-carboxylate
• DTXSID70630434
• 173469-30-2
• DKRXNASSCMPJDV-UHFFFAOYSA-N
• SCHEMBL948089

• Inchi： 1S/C13H21N3O3/c1-12(2,3)19-11(17)16-6-4-13(18,5-7-16)10-8-14-9-15-10/h8-9,18H,4-7H2,1-3H3,(H,14,15)
• InChI Key： DKRXNASSCMPJDV-UHFFFAOYSA-N
• SMILES： OC1(C2=CN=CN2)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 267.15843
• Monoisotopic Mass: 267.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.238
• Boiling Point: 479.5°Cat760mmHg
• Flash Point: 243.8°C
• Refractive Index: 1.561
• PSA: 78.45